Cas no 354816-24-3 (8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid)

• Product Name: 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid
• CAS No: 354816-24-3
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• MDL: MFCD01190818
• CID: 1067419
• PubChem ID: 3707522
• Update Time: 2025-05-26

8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]-quinoline-4-carboxylic acid
• 8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid(SALTDATA: FREE)
• AC1MVGMA
• ARONIS014459
• BBL023309
• CTK8E5583
• MolPort-004-941-308
• Oprea1_277438
• Oprea1_580207
• 8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylicacid
• AKOS000319570
• 8-fluoro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid
• SCHEMBL13186581
• CCG-350378
• AS-54800
• BRD-A16566347-001-01-9
• STL068833
• W10187
• DTXSID40395321
• MFCD01190818
• AKOS022061385
• 354816-24-3
• AG-690/12242297
• 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid

• MDL： MFCD01190818
• Inchi： 1S/C13H12FNO2/c14-7-4-5-11-10(6-7)8-2-1-3-9(8)12(15-11)13(16)17/h1-2,4-6,8-9,12,15H,3H2,(H,16,17)
• InChI Key： MYWYIHKEXNJAGX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1C=CCC1C(C(=O)O)N2

Computed Properties

• Exact Mass: 233.08526
• Monoisotopic Mass: 233.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.323
• Boiling Point: 392.5°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.588
• PSA: 49.33
• LogP: 2.50210
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid

Introduction to 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid (CAS No. 354816-24-3)

8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid (CAS No. 354816-24-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused heterocyclic structures, characterized by its complex and intricate molecular framework. The presence of a fluoro substituent at the 8-position and the cyclopentacquinoline core contribute to its unique chemical properties and potential biological activities.

The fluoro group is a well-known pharmacophore in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the context of 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid, the fluorine atom is strategically positioned to influence the electronic distribution and steric interactions within the molecule. This positioning can enhance its interaction with biological targets, making it a promising candidate for further exploration in drug development.

The cyclopentacquinoline scaffold is another critical feature of this compound. This bicyclic structure combines a cyclopentane ring with a quinoline moiety, creating a rigid framework that can be optimized for specific biological functions. The tetrahydro prefix indicates the presence of four hydrogen atoms added to the system, which can affect the conformational flexibility and reactivity of the molecule. These structural elements collectively contribute to the compound's potential as a bioactive scaffold.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have shown that compounds with similar scaffolds can exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The fluoro substitution in 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid may further enhance its binding affinity by improving hydrophobic interactions or altering electronic properties.

In vitro studies have begun to explore the potential applications of this compound in modulating key biological pathways. Preliminary results suggest that it may interact with enzymes such as kinases or cytochrome P450 enzymes, which are crucial targets in oncology and pharmacotherapy. The fluoro group's ability to enhance metabolic stability while maintaining bioactivity makes this compound an attractive candidate for further investigation.

The synthesis of 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid presents significant challenges due to its complex structure. Multi-step synthetic routes involving cyclization reactions, fluorination techniques, and functional group transformations are typically employed. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds.

The pharmaceutical industry is increasingly interested in developing novel therapeutic agents based on complex heterocyclic scaffolds due to their diverse biological activities. 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid represents an example of how structural complexity can be leveraged to develop molecules with tailored biological properties.

Future research directions may focus on exploring derivatives of this compound by modifying other functional groups or introducing additional substituents. Such modifications could lead to enhanced potency or selectivity for specific biological targets. Additionally, studies on the pharmacokinetic properties of this compound will be essential for understanding its potential as a drug candidate.

The development of new drugs often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The case of 8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid exemplifies how collaboration across these fields can drive innovation in drug discovery.

In conclusion,8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid (CAS No. 354816-24-3) is a structurally complex and potentially bioactive molecule that warrants further investigation in pharmaceutical research. Its unique combination of structural features and functional groups positions it as a promising candidate for developing novel therapeutic agents.